![molecular formula C19H27N7O B1668746 (2~{R},3~{S})-3-[[9-propan-2-yl-6-(pyridin-3-ylmethylamino)purin-2-yl]amino]pentan-2-ol CAS No. 660822-23-1](/img/structure/B1668746.png)
(2~{R},3~{S})-3-[[9-propan-2-yl-6-(pyridin-3-ylmethylamino)purin-2-yl]amino]pentan-2-ol
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Overview
Description
CCT068127 is a potent CDK2 and CDK9 inhibitor.
Scientific Research Applications
Toxicological Studies
Case Study on Poisoning : A fatal case involving the combined use of α-pyrrolidinovalerophenone (α-PVP) and 2-(methylamino)-1-phenylpentan-1-one (pentedrone) was reported. The study detailed the forensic investigation, including the determination of these substances in postmortem human samples, offering insights into the toxicological profiles and potential interactions of such compounds in human physiology (Sykutera et al., 2015).
Toxicity of Aromatic Amino Compounds : A case of poisoning involving the inhalation of 5-amino-2-(trifluoromethyl)pyridine, an intermediate in pharmaceutical synthesis, was presented. This study highlighted the toxic effects on the human body, including symptoms and subsequent treatment, contributing valuable data on the risks associated with exposure to such compounds (Tao et al., 2022).
Pharmacological Effects and Applications
Thromboxane A2 Synthetase Inhibition : Research on R 68 070, a compound that combines thromboxane A2 synthetase inhibition with thromboxane A2/prostaglandin endoperoxide receptor blockade, was discussed. This compound has shown promise in reducing thrombosis and arrhythmias in various animal models, pointing towards potential applications in human pathologies related to thromboxane and prostaglandin interactions (Clerck et al., 1989).
HIV-1 Protease Inhibition : L-735,524, a potent inhibitor of HIV-1 protease, was studied for its metabolic profile in humans. Identifying major metabolic pathways and characterizing significant metabolites provided crucial information for understanding the pharmacokinetics and potential therapeutic applications of this compound (Balani et al., 1995).
Imaging in Biochemical Recurrence of Prostate Cancer : The application of 18F-DCFPyL, a prostate-specific membrane antigen–targeting radiotracer, was evaluated for its effectiveness in localizing biochemical recurrence of prostate cancer. This study contributed to the understanding of the potential of such targeted radiotracers in improving the accuracy of prostate cancer diagnostics and treatment decision-making (Rousseau et al., 2019).
properties
CAS RN |
660822-23-1 |
---|---|
Molecular Formula |
C19H27N7O |
Molecular Weight |
369.5 g/mol |
IUPAC Name |
(2R,3S)-3-[[9-propan-2-yl-6-(pyridin-3-ylmethylamino)purin-2-yl]amino]pentan-2-ol |
InChI |
InChI=1S/C19H27N7O/c1-5-15(13(4)27)23-19-24-17(21-10-14-7-6-8-20-9-14)16-18(25-19)26(11-22-16)12(2)3/h6-9,11-13,15,27H,5,10H2,1-4H3,(H2,21,23,24,25)/t13-,15+/m1/s1 |
InChI Key |
SCACHXWSWJBIHG-HIFRSBDPSA-N |
Isomeric SMILES |
CC[C@@H]([C@@H](C)O)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CN=CC=C3 |
SMILES |
CCC(C(C)O)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CN=CC=C3 |
Canonical SMILES |
CCC(C(C)O)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CN=CC=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CCT068127; CCT-068127; CCT 068127; CCT68127; CCT-68127; CCT 68127 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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